Cas no 123316-64-3 (2-Propen-1-one,1-(4-hydroxy-2,6-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (E)-)

• Product Name: 2-Propen-1-one,1-(4-hydroxy-2,6-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (E)-
• CAS No: 123316-64-3
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 836934
• PubChem ID: 11022960
• Update Time: 2025-04-19

2-Propen-1-one,1-(4-hydroxy-2,6-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-hydroxy-2,6-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (E)-
• 2'-O-Methylhelichrysetin
• 2-Propen-1-one,1-(4-hydroxy-2,6-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (E)-
• 3-Sulfanyl-1-triazene
• 4,4'-Dihydroxy-2',6'-dimethoxychalcone
• [ "" ]
• CH625
• 2-O-Methylhelichrysetin
• AKOS040761017
• LMPK12120319
• starbld0000817
• (E)-1-(4-Hydroxy-2,6-dimethoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• SCHEMBL4834935
• CHEBI:174868
• CHEMBL449907
• FS-9448
• 123316-64-3

• Inchi： 1S/C17H16O5/c1-21-15-9-13(19)10-16(22-2)17(15)14(20)8-5-11-3-6-12(18)7-4-11/h3-10,18-19H,1-2H3/b8-5+
• InChI Key： SJULMVKFURWCFM-VMPITWQZSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(/C=C/C1C=CC(=CC=1)O)=O)OC)O

Computed Properties

• Exact Mass: 300.10000
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 556.0±50.0 °C at 760 mmHg
• Flash Point: 207.3±23.6 °C
• PSA: 75.99000
• LogP: 3.01110
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-Propen-1-one,1-(4-hydroxy-2,6-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (E)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone